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Abstract
This technical guide provides a comprehensive overview of the synthesis, discovery, and core

properties of Oxone® triple salt, a versatile and powerful oxidizing agent. The active

component of this stable, water-soluble, and non-chlorinated oxidant is potassium

peroxymonosulfate (KHSO₅), a derivative of Caro's acid.[1][2][3] This document details the

industrial production and laboratory-scale synthesis of Oxone®, presents its key

physicochemical properties in structured tables, and illustrates its synthesis workflow and a

representative reaction mechanism through detailed diagrams. The information compiled

herein is intended to serve as a critical resource for researchers, scientists, and professionals

in drug development and various other industrial and laboratory settings where strong and

selective oxidation is required.

Introduction and Discovery
Oxone®, a trade name for a potassium triple salt with the formula 2KHSO₅·KHSO₄·K₂SO₄, is a

widely utilized oxidizing agent in a myriad of industrial and laboratory applications.[1][2][4] Its

efficacy stems from the active ingredient, potassium peroxymonosulfate (KHSO₅), the

potassium salt of peroxymonosulfuric acid (H₂SO₅).[2][3] The discovery of this potent oxidizing

species is intrinsically linked to the German chemist Heinrich Caro, who in 1898, first described

the highly oxidative solution formed by mixing concentrated sulfuric acid and hydrogen

peroxide, now known as Caro's acid.[5][6][7][8]
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The triple salt formulation of Oxone® provides enhanced stability and a longer shelf-life

compared to pure potassium peroxymonosulfate, while readily releasing the active

peroxymonosulfate anion upon dissolution in water.[1] This white, granular, and free-flowing

solid is valued for its powerful non-chlorine oxidation capabilities, ease of handling, and

environmentally benign byproducts.[2][9][10] Its applications are diverse, ranging from a

bleaching agent in denture cleansers and laundry formulations to a microetchant in printed

circuit board manufacturing, a repulping aid in the paper industry, and an essential reagent in

organic synthesis for transformations such as the oxidation of aldehydes to carboxylic acids

and the epoxidation of alkenes.[1][4][9][11]

Physicochemical and Quantitative Data
The utility of Oxone® is defined by its specific physicochemical properties. The following tables

summarize the key quantitative data for this compound.

Table 1: Chemical Composition and Identification

Property Value

Chemical Formula 2KHSO₅·KHSO₄·K₂SO₄

Molecular Weight 614.76 g/mol

Active Component Potassium Peroxymonosulfate (KHSO₅)

CAS Number 70693-62-8

Appearance White, granular, free-flowing solid

Source:[3][4][12]

Table 2: Oxidative Capacity and Purity
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Property Value

Theoretical Active Oxygen 5.2%

Typical Active Oxygen ≥ 4.5%

Minimum KHSO₅ Assay ≥ 42.8%

Standard Electrode Potential (E°) +1.81 V (for the HSO₅⁻/HSO₄⁻ half-reaction)

Source:[2][12][13][14]

Table 3: Solubility and Stability

Property Value

Solubility in Water (at 20°C) >250 g/L

pH (1% solution at 25°C) 2.3

Solid State Stability
< 1% loss of activity per month under

recommended storage conditions

Decomposition Onset Temperature ~300°C

Source:[3][4][14][15]

Synthesis of Oxone® Triple Salt
The synthesis of Oxone® can be approached on both an industrial and a laboratory scale. The

industrial process is designed for large-scale, cost-effective production, while laboratory

methods offer routes for preparing smaller, high-purity batches.

Industrial Production Protocol
The commercial production of Oxone® triple salt is primarily achieved through the fuming

sulfuric acid method.[16] This process involves the in-situ generation of peroxysulfuric acid

(Caro's acid) followed by careful neutralization with a potassium source.

Experimental Protocol:
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Preparation of Peroxysulfuric Acid (Caro's Acid): High-concentration fuming sulfuric acid

(oleum) is reacted with a high-concentration solution of hydrogen peroxide (typically 50-

70%). This reaction is highly exothermic and requires strict temperature control, often

maintained at or below 10°C, to prevent decomposition of the peroxy acid. The reaction is

typically carried out in a continuous stirred-tank reactor.

Neutralization: The resulting Caro's acid solution is then carefully neutralized with a

potassium source, most commonly potassium hydroxide or potassium carbonate. The

neutralization is performed in a controlled manner to manage the heat of reaction and to

achieve the correct stoichiometry for the triple salt formation. A crystal form modifier, such as

magnesium carbonate, may be added at this stage.[17][18]

Crystallization: The neutralized solution is then subjected to vacuum concentration to remove

excess water. This is followed by cooling to induce crystallization of the triple salt. The

crystallization temperature is typically lowered to 0°C or below to maximize the yield.[16][17]

Separation and Drying: The crystallized product is separated from the mother liquor via

centrifugation. The resulting cake is then washed, often with an ethanol-water mixture, to

remove impurities.[19]

Drying: The final product is dried under vacuum at a controlled temperature (typically not

exceeding 70°C) to yield the stable, granular Oxone® triple salt.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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